Cas no 946211-38-7 (2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide)

• Product Name: 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide
• CAS No: 946211-38-7
• MF: C₂₁H₃₆N₆OS
• MW: 420.615142822266
• CID: 6221807
• PubChem ID: 16903132
• Update Time: 2025-06-26

2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide
• 946211-38-7
• 2-propyl-N-{2-[4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}pentanamide
• 2-propyl-N-(2-(4-(propylamino)-6-(propylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide
• AKOS024641920
• 2-propyl-N-[2-[4-(propylamino)-6-propylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]pentanamide
• F2337-2410

• Inchi： 1S/C21H36N6OS/c1-5-9-16(10-6-2)20(28)23-12-13-27-19-17(15-24-27)18(22-11-7-3)25-21(26-19)29-14-8-4/h15-16H,5-14H2,1-4H3,(H,23,28)(H,22,25,26)
• InChI Key： ZWLMLLXFCWRRCN-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NC(=C2C=NN(C2=N1)CCNC(C(CCC)CCC)=O)NCCC

Computed Properties

• Exact Mass: 420.26713097g/mol
• Monoisotopic Mass: 420.26713097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 110Ų

Additional information on 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide

Recent Advances in the Study of 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide (CAS: 946211-38-7)

The compound 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide (CAS: 946211-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to improve yield and purity. Structural modifications have been explored to increase binding affinity and selectivity for target proteins, particularly those involved in kinase signaling pathways. These efforts have led to the identification of derivatives with improved potency and reduced off-target effects.

In vitro and in vivo studies have demonstrated that 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide exhibits promising activity against a range of cancer cell lines. Mechanistic investigations reveal that the compound acts as a potent inhibitor of specific kinases, including those implicated in tumor proliferation and metastasis. Notably, the compound has shown efficacy in preclinical models of breast and lung cancer, with minimal toxicity observed in normal cells. These findings suggest its potential as a lead candidate for further development in oncology.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide. Results indicate favorable oral bioavailability and a relatively long half-life, which are critical attributes for therapeutic agents. However, challenges related to metabolic stability and drug-drug interactions have been identified, prompting ongoing research to address these limitations through structural optimization and formulation strategies.

In addition to its anticancer potential, recent research has explored the application of 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide in other therapeutic areas. Preliminary data suggest its utility in inflammatory and autoimmune diseases, owing to its ability to modulate immune cell signaling. Further studies are warranted to fully elucidate its therapeutic scope and validate its efficacy in these indications.

In conclusion, 2-propyl-N-{2-4-(propylamino)-6-(propylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}pentanamide (CAS: 946211-38-7) represents a promising scaffold for drug development, with demonstrated activity in oncology and potential applications in other disease areas. Continued research efforts are essential to overcome existing challenges and translate these findings into clinically viable therapies. The compound's unique chemical structure and biological profile position it as a valuable tool for advancing our understanding of kinase biology and developing novel therapeutic agents.